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Compound of Interest

Compound Name: Ethyl 2-nitropropionate

CAS No.: 2531-80-8

Cat. No.: B1583671

Get Quote

Executive Summary
Ethyl 2-nitropropionate (CAS: 2531-80-8) represents a critical class of

-nitro esters utilized as versatile C3 synthons in organic synthesis.[1][2][3] Distinguished by the
high acidity of its

-proton (

) and its ambident nucleophilicity, it serves as a "chiral pool" precursor for amino acids and
complex heterocyclic scaffolds. This guide provides a rigorous analysis of its physical
constants, structural dynamics, and laboratory protocols for synthesis and handling.

Part 1: Physicochemical Profile
The following data aggregates experimentally validated constants. Researchers should note

the significant boiling point depression under vacuum, which is the preferred method for

distillation to avoid thermal decomposition.

Table 1: Physical Constants & Properties
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Property Value Conditions / Notes

IUPAC Name Ethyl 2-nitropropanoate

CAS Number 2531-80-8 Primary identifier

Molecular Formula

Molecular Weight 147.13 g/mol

Appearance Colorless to pale yellow liquid
Darkens upon

oxidation/storage

Density @

Boiling Point (Std)
@ 760 mmHg

(Theoretical/Extrapolated)

Boiling Point (Vac)
@ 9 mmHg (Recommended

distillation range)

Refractive Index

Flash Point
(

)

Closed Cup

Solubility Immiscible in water
Soluble in EtOH, Et₂O, DMSO,

DMF

-H Acidity (

)
(Predicted)

High acidity due to dual EWG

(Nitro + Ester)
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Critical Handling Note: Ethyl 2-nitropropionate is sensitive to bases. The presence of the nitro

group significantly increases the acidity of the

-proton, making the compound prone to deprotonation and subsequent

polymerization or condensation if stored in basic glass or containers with alkaline

residues.

Part 2: Structural Dynamics & Tautomerism
Understanding the reactivity of ethyl 2-nitropropionate requires analyzing its tautomeric

equilibrium. The molecule exists in equilibrium between its Nitro form (stable) and Aci-Nitro

form (reactive nitronic acid derivative). This equilibrium is solvent-dependent and critical for

Michael addition reactions.

Mechanism: Nitro-Aci Tautomerization
The electron-withdrawing nature of the nitro (

) and ester (

) groups creates a highly acidic

-carbon. In the presence of a base (B:), the proton is removed, forming a resonance-stabilized
nitronate anion.
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Kinetic Protonation
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Figure 1: Tautomeric equilibrium between Nitro and Aci-Nitro forms. The Nitronate anion is the

active nucleophile in synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1583671/docs?utm_src=pdf-body#technical-guide-ethyl-2-nitropropionate-physicochemical-profile-synthetic-utility
https://www.benchchem.com/product/b1583671/docs?utm_src=pdf-body#technical-guide-ethyl-2-nitropropionate-physicochemical-profile-synthetic-utility
https://www.benchchem.com/product/b1583671/docs?utm_src=pdf-body-img#technical-guide-ethyl-2-nitropropionate-physicochemical-profile-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Synthesis Protocol (Self-Validating)
While direct nitration of esters is hazardous and low-yielding, the Nucleophilic Substitution

(Victor Meyer/Kornblum type) method using ethyl 2-bromopropionate is the standard laboratory

protocol. This method minimizes the formation of the unstable nitrite ester (O-alkylation)

byproduct.

Protocol: Conversion of Ethyl 2-Bromopropionate
Objective: Synthesize Ethyl 2-nitropropionate via

displacement.

Reagents:

Ethyl 2-bromopropionate (1.0 eq)

Sodium Nitrite (

, 1.5 eq) – Dry, finely powdered

Urea (0.5 eq) – Scavenger for nitrous acid to prevent side reactions

Solvent: DMF (Dimethylformamide) or DMSO – Anhydrous

Step-by-Step Methodology:

Preparation: Flame-dry a 3-neck round bottom flask equipped with a magnetic stirrer,

thermometer, and pressure-equalizing dropping funnel. Purge with

.

Solvation: Dissolve Sodium Nitrite (1.5 eq) and Urea (0.5 eq) in anhydrous DMF. Cool the

mixture to

using an ice bath.

Why? Low temperature suppresses O-alkylation (kinetic control), favoring the

thermodynamic N-alkylation (Nitro product).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1583671/docs?utm_src=pdf-body#technical-guide-ethyl-2-nitropropionate-physicochemical-profile-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition: Add Ethyl 2-bromopropionate (1.0 eq) dropwise over 60 minutes. Maintain internal

temperature

.

Reaction: Allow the mixture to warm to room temperature (

) and stir for 4–6 hours.

Validation: Monitor via TLC (Hexane:EtOAc 8:2). The starting bromide spot (

) should disappear.

Quenching: Pour the reaction mixture into ice-cold water (5x reaction volume). Extract with

Diethyl Ether (

).

Purification:

Wash combined organic layers with water (to remove DMF) and brine.

Dry over

and concentrate in vacuo.

Distillation: Distill the residue under reduced pressure (

). Collect fractions at

.

Synthetic Workflow Diagram
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Phase 1: Reaction Setup

Phase 2: Execution

Phase 3: Workup & Purification

Reagents:
Ethyl 2-bromopropionate

NaNO2 + Urea
DMF (Solvent)

Cool to 0°C
(Suppress O-Alkylation)

Dropwise Addition
(Temp < 5°C)

Stir 4-6h @ 25°C
Monitor TLC

Ice Water Quench
Ether Extraction

Vacuum Distillation
(75-76°C @ 9 mmHg)

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for the preparation of Ethyl 2-nitropropionate.
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Part 4: Applications in Drug Development
Ethyl 2-nitropropionate acts as a versatile scaffold in medicinal chemistry due to the "Nitro-

Aldol" (Henry) and Michael addition capabilities.

-Amino Acid Synthesis:

The nitro group can be reduced (using

or

) to an amine. This allows the molecule to serve as a precursor for Alanine derivatives and
non-natural

-amino acids.

Heterocycle Construction:

Used in the synthesis of Isoxazoles and Pyrrolidines. For example, reaction with

aldehydes followed by cyclization yields isoxazoline derivatives, which are

pharmacophores in various antibiotics and antitumor agents.

Chiral Pool Synthesis:

Enzymatic resolution of Ethyl 2-nitropropionate (using lipases) provides optically active

enantiomers, essential for constructing chiral drugs with high stereoselectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. biosynth.com [biosynth.com]

2. ethyl 2-nitropropionate [stenutz.eu]

3. Ethyl 2-nitropropionate (CAS 2531-80-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. nbinno.com [nbinno.com]

5. ETHYL 2-NITROBUTYRATE | 2531-81-9 [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: Ethyl 2-Nitropropionate –
Physicochemical Profile & Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583671/docs#technical-guide-ethyl-2-
nitropropionate-physicochemical-profile-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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